Benzo[b]thiophene-5-ol, 4-bromo-

• IUPAC Name: 4-bromo-1-benzothiophen-5-ol
• InChI: InChI=1S/C8H5BrOS/c9-8-5-3-4-11-7(5)2-1-6(8)10/h1-4,10H
• InChI Key: OEKMJYUGODWBFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C(=C1O)Br
• Molecular Formula: C8H5BrOS
• Molecular Weight: 229.10 g/mol
• CAS RN: 21240-83-5

Description

Benzo[b]thiophene-5-ol, 4-bromo- is a derivative of benzothiophene. Benzothiophene is an aromatic organic compound with a molecular formula of C8H6S. It has an odor similar to naphthalene and occurs naturally as a constituent of petroleum-related deposits such as lignite tar. The 4-bromo- derivative is an important intermediate in the drug ipiprazole for the treatment of schizophrenia.

Synthesis Analysis

Most syntheses of benzothiophene create substituted benzothiophenes as a precursor to further reactions. An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2. In the presence of a gold catalyst, a more complex 2,3-disubstituted benzothiophene can be synthesized. For the synthesis of 4-bromo-benzo[b]thiophene, the reaction involves benzo[b]thiophene with dihydrogen peroxide and acetic acid at 78 degrees for 0.5 hours in an inert atmosphere.

Molecular Structure Analysis

The molecular structure of 4-Bromobenzo[b]thiophene has a molecular formula of C8H5BrS. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The reaction of substituted buta-1-enes with potassium sulfide enables an atom economical, and transition-metal-free synthesis of thiophenes via cleavage of multiple C-H bonds. Moreover, the strategy can also be used for the synthesis of thiophenes from 1,4-diaryl-1,3-dienes.

Physical And Chemical Properties Analysis

Benzothiophene has a molar mass of 134.20 g·mol−1, appears as a white solid, has a density of 1.15 g/cm3, a melting point of 32 °C, and a boiling point of 221 °C. The 4-Bromobenzo[b]thiophene derivative would have different physical and chemical properties due to the presence of the bromine atom.

Mechanism of Action

The mechanism of action of Benzo[b]thiophene-5-ol, 4-bromo- is not well understood. However, it has been suggested that it may exert its biological effects through the modulation of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects:
Benzo[b]thiophene-5-ol, 4-bromo- has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its cytotoxicity against various cancer cell lines, including breast cancer and lung cancer. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the pathogenesis of Alzheimer's disease. In addition, it has been shown to exhibit antioxidant and antimicrobial activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Benzo[b]thiophene-5-ol, 4-bromo- in lab experiments is its unique chemical properties, which make it a versatile building block for the synthesis of various organic compounds. In addition, it has been shown to exhibit potent biological activities, making it a potential drug candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of Benzo[b]thiophene-5-ol, 4-bromo-. One potential direction is the further exploration of its potential applications in the pharmaceutical industry, particularly in the development of new drugs for the treatment of cancer and Alzheimer's disease. Another direction is the investigation of its potential applications in materials science, including the development of new polymers and organic semiconductors. Furthermore, the elucidation of its mechanism of action and the identification of its molecular targets may provide valuable insights into its biological activities and potential therapeutic applications.

Scientific Research Applications

Benzo[b]thiophene-5-ol, 4-bromo- has been extensively studied for its potential applications in various scientific fields. In the pharmaceutical industry, it has been identified as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In addition, it has been used as a building block for the synthesis of various organic compounds, such as fluorescent dyes and liquid crystals. Furthermore, it has been investigated for its potential applications in materials science, including the development of new polymers and organic semiconductors.

Safety and Hazards

Benzothiophene has a GHS labelling with a signal word of warning. The hazard statements include H302 (Harmful if swallowed) and H411 (Toxic to aquatic life with long-lasting effects). Precautionary statements include P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P273 (Avoid release to the environment), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P330 (Rinse mouth), P391 (Collect spillage), and P501 (Dispose of contents/container to an approved waste disposal plant).